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Compound of Interest

Compound Name: Ciclesonide

Cat. No.: B1668983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of once-daily ciclesonide and

twice-daily budesonide for the treatment of persistent asthma, supported by experimental data

from key clinical trials.

Executive Summary
Ciclesonide, a newer generation inhaled corticosteroid (ICS), is administered once daily and is

designed as a prodrug activated in the lungs, potentially offering a favorable safety profile.

Budesonide, a well-established ICS, is typically administered twice daily for maintenance

therapy. Clinical evidence suggests that once-daily ciclesonide is non-inferior, and in some

aspects, may offer advantages in terms of safety and patient adherence when compared to

twice-daily budesonide in managing asthma.

Data Presentation: Efficacy and Safety Outcomes
The following tables summarize quantitative data from comparative clinical trials.

Table 1: Pulmonary Function Tests
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Study (Population) Treatment Arms
Change in FEV1 (L)
from Baseline

Change in Morning
PEF (L/min) from
Baseline

Study in Adults
Ciclesonide 320 µg

once daily
+0.416[1] -

Budesonide 400 µg

(200 µg twice daily)
+0.321[1] -

Study in Adults
Ciclesonide 160 µg

once daily (AM)

Maintained baseline

FEV1[2]

Maintained baseline

PEF[2]

Ciclesonide 160 µg

once daily (PM)

Maintained baseline

FEV1[2]

Maintained baseline

PEF[2]

Budesonide 400 µg

(200 µg twice daily)

Maintained baseline

FEV1[2]

Maintained baseline

PEF[2]

Study in Children (6-

11 years)

Ciclesonide 160 µg

once daily

Increased from

baseline (non-inferior

to budesonide)[3][4]

Increased from

baseline[3][4]

Budesonide 400 µg

once daily

Increased from

baseline[3][4]

Increased from

baseline[3][4]

Step-down Therapy

Study (Adults)

Ciclesonide 320 µg

once daily
Remained stable[5][6] -

Budesonide 400 µg

(200 µg twice daily)

Significantly

decreased at weeks 4

and 12[5][6]

-

Table 2: Asthma Symptoms and Rescue Medication Use

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16860173/
https://pubmed.ncbi.nlm.nih.gov/16860173/
https://pubmed.ncbi.nlm.nih.gov/16427266/
https://pubmed.ncbi.nlm.nih.gov/16427266/
https://pubmed.ncbi.nlm.nih.gov/16427266/
https://pubmed.ncbi.nlm.nih.gov/16427266/
https://pubmed.ncbi.nlm.nih.gov/16427266/
https://pubmed.ncbi.nlm.nih.gov/16427266/
https://www.accessdata.fda.gov/drugsatfda_docs/nda/98/20441-S002_Pulmicort.cfm
https://www.accessdata.fda.gov/drugsatfda_docs/label/2000/20929lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/98/20441-S002_Pulmicort.cfm
https://www.accessdata.fda.gov/drugsatfda_docs/label/2000/20929lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/98/20441-S002_Pulmicort.cfm
https://www.accessdata.fda.gov/drugsatfda_docs/label/2000/20929lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/98/20441-S002_Pulmicort.cfm
https://www.accessdata.fda.gov/drugsatfda_docs/label/2000/20929lbl.pdf
https://ec.europa.eu/health/documents/community-register/html/ho9221.htm
https://www.ema.europa.eu/en/medicines/human/referrals/budesonide-sun
https://ec.europa.eu/health/documents/community-register/html/ho9221.htm
https://www.ema.europa.eu/en/medicines/human/referrals/budesonide-sun
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study (Population) Treatment Arms
Key Symptom
Score Outcomes

Rescue Medication
Use

Study in Adults
Ciclesonide 320 µg

once daily

Comparable to

budesonide[7][8]

Significantly

decreased (p=0.009)

[7][8]

Budesonide 320 µg

once daily

Comparable to

ciclesonide[7][8]

No significant

decrease[7][8]

Study in Adults
Ciclesonide 160 µg

once daily

Comparable to

budesonide

Comparable to

budesonide

Budesonide 400 µg

(200 µg twice daily)

Comparable to

ciclesonide

Comparable to

ciclesonide

Study in Children (6-

11 years)

Ciclesonide 160 µg

once daily

Similar improvement

to budesonide[3][4]

Similar improvement

to budesonide[3][4]

Budesonide 400 µg

once daily

Similar improvement

to ciclesonide[3][4]

Similar improvement

to ciclesonide[3][4]

Table 3: Safety Profile
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Study (Population) Treatment Arms Adverse Events
Systemic Effects
(e.g., Urinary
Cortisol)

Study in Adults
Ciclesonide 320 µg

once daily

Similar incidence to

budesonide[1]

No significant

changes[1]

Budesonide 400 µg

(200 µg twice daily)

Similar incidence to

ciclesonide[1]

No significant

changes[1]

Study in Children (6-

11 years)

Ciclesonide 160 µg

once daily
Well-tolerated[3][4]

Significantly less

suppression of 24-h

urinary cortisol vs.

budesonide (p <

0.001)[3][4]

Budesonide 400 µg

once daily
Well-tolerated[3][4]

Significant decrease

in 24-h urinary

cortisol[3]

Experimental Protocols
Detailed methodologies for key comparative studies are outlined below.

Study 1: Comparison of Once-Daily Ciclesonide and
Once-Daily Budesonide in Persistent Asthma[1][7][8]

Objective: To compare the efficacy and safety of once-daily ciclesonide with once-daily

budesonide in patients with persistent asthma.

Study Design: A randomized, double-blind, parallel-group study.

Patient Population: 399 patients with persistent asthma.

Treatment:

Group 1: Ciclesonide 320 µg (ex-actuator) administered once daily in the morning for 12

weeks.
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Group 2: Budesonide 400 µg administered once daily in the morning for 12 weeks.

Primary Efficacy Endpoint: Change from baseline in Forced Expiratory Volume in 1 second

(FEV1).

Secondary Efficacy Endpoints:

Forced Vital Capacity (FVC).

Peak Expiratory Flow (PEF).

Asthma symptom scores.

Use of rescue medication.

Time to onset of effect.

Safety Assessments: Monitoring of adverse events and changes in urinary cortisol levels.

Study 2: Comparison of Once-Daily Ciclesonide and
Twice-Daily Budesonide in Adults with Persistent
Asthma[2]

Objective: To compare the efficacy of once-daily ciclesonide (morning or evening) with

twice-daily budesonide in adults with stable asthma.

Study Design: A randomized, 3-arm, parallel-group study. The ciclesonide arms were

double-blind and double-dummy, while the budesonide arm was open-label.

Patient Population: 405 adult patients with persistent asthma.

Treatment:

Group 1: Ciclesonide 160 µg once daily in the morning for 12 weeks.

Group 2: Ciclesonide 160 µg once daily in the evening for 12 weeks.

Group 3: Budesonide 200 µg twice daily for 12 weeks.
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Primary Efficacy Endpoint: Difference in FEV1 from randomization to the end of the study.

Secondary Efficacy Endpoints: FVC, PEF, asthma symptoms, and rescue medication use.

Safety Assessments: Patient-reported adverse events, investigator observation, physical

examination, and laboratory testing.

Study 3: Comparison of Once-Daily Ciclesonide and
Once-Daily Budesonide in Children with Asthma[3][4]

Objective: To compare the efficacy, safety, and effect on quality of life of once-daily

ciclesonide versus once-daily budesonide in children with asthma.

Study Design: A randomized, parallel-group study.

Patient Population: 621 children (aged 6-11 years) with asthma.

Treatment:

Group 1: Ciclesonide 160 µg (ex-actuator) once daily in the evening for 12 weeks.

Group 2: Budesonide 400 µg once daily in the evening for 12 weeks.

Primary Efficacy Endpoint: Change in FEV1.

Secondary Efficacy Endpoints: Daily PEF, asthma symptom score sum, use of rescue

medication, and quality of life questionnaires.

Safety Assessments: Change in body height, 24-hour urinary cortisol adjusted for creatinine,

and adverse events.

Signaling Pathways and Experimental Workflow
Glucocorticoid Receptor Signaling Pathway
Both ciclesonide and budesonide exert their anti-inflammatory effects through the

glucocorticoid receptor (GR). Ciclesonide is a prodrug that is converted to its active

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1668983?utm_src=pdf-body
https://www.benchchem.com/product/b1668983?utm_src=pdf-body
https://www.benchchem.com/product/b1668983?utm_src=pdf-body
https://www.benchchem.com/product/b1668983?utm_src=pdf-body
https://www.benchchem.com/product/b1668983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


metabolite, des-ciclesonide, in the lungs. Des-ciclesonide and budesonide then follow a

similar intracellular pathway.

Extracellular Space

Cytoplasm

Nucleus

Ciclesonide or
Budesonide

Ciclesonide ->
des-Ciclesonide

(Esterases)
Ciclesonide only Glucocorticoid

Receptor (GR)

Budesonide

Drug-GR Complex Glucocorticoid
Response Element (GRE)

Modulation of
Gene Transcription

Increased Anti-inflammatory
Proteins (e.g., Annexin A1)

Decreased Pro-inflammatory
Cytokines & Chemokines

Click to download full resolution via product page

Caption: Glucocorticoid receptor signaling pathway for ciclesonide and budesonide.

Experimental Workflow of a Comparative Clinical Trial
The following diagram illustrates a typical workflow for a randomized controlled trial comparing

once-daily ciclesonide and twice-daily budesonide.
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Caption: Generalized experimental workflow for a comparative clinical trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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